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Compound Name:
2-(trifluoromethyl)pyrimidine-5-

carboxylic Acid

Cat. No.: B1311870 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 2-(Trifluoromethyl)pyrimidine-5-
carboxylic Acid

Introduction
2-(Trifluoromethyl)pyrimidine-5-carboxylic acid is a heterocyclic organic compound that

serves as a crucial building block in modern chemical synthesis. Its structure, featuring a

pyrimidine core functionalized with a highly lipophilic trifluoromethyl group and a carboxylic acid

moiety, makes it a valuable intermediate in the development of novel pharmaceutical and

agrochemical agents.[1][2][3] The trifluoromethyl group, in particular, can enhance metabolic

stability, binding affinity, and bioavailability in target molecules.[4]

However, the same chemical properties that make this compound synthetically attractive also

necessitate a thorough understanding of its potential hazards. This guide is designed for

researchers, chemists, and drug development professionals who handle this substance. It

provides a comprehensive overview of its hazard profile, outlines field-proven safety protocols,

and details emergency procedures to ensure safe laboratory operations. The causality behind

each recommendation is explained to foster a deep-rooted culture of safety and scientific

integrity.

Section 1: Chemical and Physical Properties
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A foundational aspect of safe handling is understanding the substance's physical

characteristics. These properties influence its behavior under various laboratory conditions and

inform appropriate storage and handling procedures.

Property Value Source(s)

CAS Number 306960-77-0 [5]

Molecular Formula C₆H₃F₃N₂O₂ [5]

Molecular Weight 192.10 g/mol [5]

Appearance Light yellow to white solid [6]

Melting Point >210°C [7]

Boiling Point 237°C [7]

Flash Point 97°C [7]

Storage Temperature
2-8°C recommended for long-

term stability
[5]

Section 2: Hazard Identification and GHS
Classification
2-(Trifluoromethyl)pyrimidine-5-carboxylic acid is classified as a hazardous substance

under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

The primary hazards are related to acute toxicity upon ingestion and irritation to the skin, eyes,

and respiratory system.[8][9]

Signal Word:Warning[10]

GHS Pictograms:

Health Hazard

Exclamation Mark
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GHS Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[9][10]

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[9][10]

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation[9][10]

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory System
H335: May cause respiratory irritation[9][10]

Precautionary Statements (Consolidated)[11]
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P330 Rinse mouth.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.
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Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.

Section 3: Toxicological Profile
While specific quantitative toxicological data such as LD50 (median lethal dose) is not readily

available for this compound, the GHS classification provides a clear directive for its handling.

[12] The classification is typically based on data from structurally similar compounds and

computational toxicological assessments.

Acute Oral Toxicity: The "Harmful if swallowed" (H302) classification indicates that ingestion

of relatively small quantities can cause significant adverse health effects.[10]

Irritation: The compound is a confirmed irritant. Direct contact can cause inflammation and

redness of the skin (H315) and serious, potentially damaging, irritation to the eyes (H319).[9]

[13] Inhalation of the dust can lead to irritation of the respiratory tract, resulting in coughing

and shortness of breath (H335).[9][13] The acidic nature of the carboxylic acid group and the

reactive potential of the fluorinated pyrimidine ring likely contribute to these irritant effects.

Given the lack of comprehensive toxicological studies, this compound must be handled with the

assumption that it may have other, uncharacterized adverse health effects. A conservative

approach is always the most trustworthy.

Section 4: Safe Handling and Storage Protocols
A self-validating safety system relies on a multi-layered approach, combining robust

engineering controls with rigorous personal practices.

Engineering Controls
The primary line of defense is to minimize exposure at the source.

Chemical Fume Hood: All manipulations of the solid compound or its solutions must be

performed inside a certified chemical fume hood. This is critical to prevent inhalation of dust

or vapors and to contain any accidental spills.[13]
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Ventilation: The laboratory must be well-ventilated to prevent the accumulation of any fugitive

emissions.

Emergency Stations: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[13]

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. It must be selected carefully

and worn at all times when handling the compound.

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also

be worn when handling larger quantities or when there is a significant risk of splashing.[6]

[14]

Hand Protection: Chemically resistant, impervious gloves (e.g., nitrile rubber) are required.

Gloves should be inspected for defects before use and changed immediately if

contamination occurs.

Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required to

protect the skin.[15]

Respiratory Protection: For situations where dust generation is unavoidable and engineering

controls may not be sufficient, a NIOSH-approved particulate respirator (e.g., N95) should be

used.[6]

Laboratory Handling Workflow
The following protocol outlines the essential steps for safely handling the solid powder, from

retrieval to use in a reaction.

Experimental Protocol: Weighing and Transfer of Solid

Preparation: Before retrieving the compound from storage, ensure the fume hood is

operational and the workspace is clean. Assemble all necessary glassware, spatulas, and

solvent.

Don PPE: Put on all required PPE as detailed in Section 4.2.
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Transfer to Hood: Transport the sealed container of 2-(trifluoromethyl)pyrimidine-5-
carboxylic acid to the chemical fume hood.

Weighing: To minimize dust, do not weigh the powder directly on an open balance. Instead,

place a tared container (e.g., a vial or beaker) on the balance inside the hood. Carefully add

the solid to the container using a clean spatula. Close the primary container immediately

after dispensing.

Solubilization: If making a solution, add the solvent slowly to the container with the weighed

solid inside the hood to prevent splashing.

Cleanup: Clean any residual powder from the spatula and work surface using a damp cloth

or towel, ensuring the cleaning materials are disposed of as hazardous waste.

Post-Handling: After the procedure is complete, remove gloves and wash hands thoroughly

with soap and water.[13]
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Start: Prepare for Handling

Don Required PPE
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(If making solution)
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Caption: Standard workflow for handling solid 2-(trifluoromethyl)pyrimidine-5-carboxylic
acid.
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Storage Requirements
Proper storage is crucial for maintaining the compound's integrity and ensuring safety.

Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[6][15]

Location: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents, strong bases, and amines.[13][14]

Security: The storage area should be locked and accessible only to authorized personnel.

[11]

Section 5: Emergency Procedures
Preparedness is key to mitigating the impact of an accidental exposure or spill.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.
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Exposure Route First Aid Protocol Source(s)

Inhalation

Move the victim to fresh air

immediately. If breathing is

difficult, administer oxygen. If

not breathing, begin artificial

respiration. Seek immediate

medical attention.

[9][10][13]

Skin Contact

Remove all contaminated

clothing. Immediately flush the

affected skin with copious

amounts of water and soap for

at least 15 minutes. Seek

medical attention if irritation

develops or persists.

[9][10][13]

Eye Contact

Immediately flush eyes with

large amounts of water for at

least 15 minutes, lifting the

upper and lower eyelids

occasionally. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[9][10][13]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water. Never give

anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[10][11]

Accidental Release Measures (Spills)
For a small solid spill:

Evacuate: Alert others in the area and evacuate the immediate vicinity.
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Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Protect: Wear all necessary PPE, including respiratory protection if needed.

Contain & Clean: Gently sweep up the solid material, avoiding dust generation. Use a

dustpan or absorbent pads. Do not use a dry brush. Place the collected material into a

sealed, labeled container for hazardous waste.[6][9]

Decontaminate: Wipe the spill area with a damp cloth, and dispose of the cloth as hazardous

waste.

Report: Report the incident to the laboratory supervisor or safety officer.
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Caption: Decision-making workflow for laboratory emergencies involving the compound.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[9]
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Combustion Hazards: In a fire, this compound may decompose to produce toxic and

corrosive gases, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen

fluoride (HF).[16]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[9]

Section 6: Disposal Considerations
Disposal of 2-(trifluoromethyl)pyrimidine-5-carboxylic acid and any contaminated materials

must be handled as hazardous chemical waste. Do not dispose of it in standard trash or down

the drain.[13][15] All waste must be placed in clearly labeled, sealed containers and disposed

of through an approved hazardous waste management company, in strict accordance with all

local, state, and federal regulations.

Conclusion
2-(Trifluoromethyl)pyrimidine-5-carboxylic acid is a potent chemical intermediate with a

defined hazard profile that demands respect and careful handling. It is harmful if swallowed and

causes significant irritation to the eyes, skin, and respiratory system. By adhering to the multi-

layered safety protocols outlined in this guide—combining engineering controls, appropriate

PPE, and rigorous operational discipline—researchers can effectively mitigate these risks. A

proactive and informed approach to safety is not a barrier to scientific progress but rather a

prerequisite for it.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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